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Compound of Interest

Compound Name: threo-Ifenprodil hemitartrate

Cat. No.: B15616709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
threo-Ifenprodil hemitartrate is a selective antagonist of the GluN2B subunit of the N-methyl-

D-aspartate (NMDA) receptor, a key player in excitatory synaptic transmission in the central

nervous system.[1][2][3] It also exhibits activity as a σ receptor agonist.[2][3] Accurate and

consistent preparation of stock solutions is critical for reliable experimental outcomes in

neuroscience research and drug discovery. These application notes provide detailed protocols

for the preparation and storage of threo-Ifenprodil hemitartrate stock solutions to ensure their

stability and efficacy.

Physicochemical Properties and Solubility
threo-Ifenprodil hemitartrate is supplied as a crystalline solid.[4] Understanding its solubility

in various solvents is fundamental to preparing appropriate stock solutions for in vitro and in

vivo studies.

Table 1: Solubility of threo-Ifenprodil Hemitartrate in Common Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO ~30 - 100 mg/mL[4][5] ~100 mM[6][7]

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[5]

Ethanol ~30 mg/mL[4] Not specified ---

Dimethylformamide

(DMF)
~50 mg/mL[4] Not specified ---

Water ~4 - 6 mg/mL ~10 - 15 mM[1][6][7]

Gentle warming may

be required to fully

dissolve.[1]

PBS (pH 7.2) ~1 mg/mL[4] Not specified ---

Note: The molecular weight of threo-Ifenprodil hemitartrate is approximately 400.49 g/mol .

[1][6][7] Batch-specific molecular weights may vary, so it is recommended to refer to the

certificate of analysis.

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
an Organic Solvent (e.g., DMSO)
This protocol describes the preparation of a 100 mM stock solution of threo-Ifenprodil
hemitartrate in DMSO.

Materials:

threo-Ifenprodil hemitartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated pipette

Vortex mixer

Procedure:

Determine the required mass: Calculate the mass of threo-Ifenprodil hemitartrate needed

to prepare the desired volume and concentration of the stock solution. For example, to

prepare 1 mL of a 100 mM stock solution (MW: 400.49 g/mol ), you would need 40.05 mg of

the compound.

Weigh the compound: Carefully weigh the calculated amount of threo-Ifenprodil
hemitartrate powder and place it in a sterile microcentrifuge tube.

Add the solvent: Add the appropriate volume of anhydrous DMSO to the tube.

Dissolve the compound: Vortex the solution until the compound is completely dissolved.

Gentle warming in a water bath may be used to aid dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Preparation of an Aqueous Stock Solution
This protocol outlines the preparation of a 10 mM stock solution in water.

Materials:

threo-Ifenprodil hemitartrate powder

Nuclease-free water

Sterile conical tube or vial

Calibrated pipette

Vortex mixer

Water bath (optional)
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Procedure:

Determine the required mass: For 1 mL of a 10 mM aqueous stock solution, weigh out 4.005

mg of threo-Ifenprodil hemitartrate.

Add the solvent: Add the desired volume of nuclease-free water to the tube containing the

powder.

Dissolve the compound: Vortex the solution thoroughly. Gentle warming may be necessary to

achieve complete dissolution.[1]

Use immediately: It is highly recommended to prepare and use aqueous solutions on the

same day.[1][4]

Storage and Stability
Proper storage is crucial to maintain the integrity of threo-Ifenprodil hemitartrate and its

solutions.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years[4]

Some suppliers

suggest storage at

room temperature.[1]

[3][7][8] Always refer

to the manufacturer's

instructions.

Organic Stock

Solutions
-20°C or -80°C

Up to 1 month at

-20°C[1][5], up to 1

year at -80°C[5]

Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Solutions 4°C or -20°C
Not recommended for

more than one day.[4]

Prepare fresh before

each experiment for

optimal results.
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Visualized Workflows and Pathways
Workflow for Stock Solution Preparation and Storage
The following diagram illustrates the general workflow for preparing and storing threo-
Ifenprodil hemitartrate stock solutions.
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Storage & Use
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Aliquot into single-use tubesOrganic Solvent
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Aqueous Solvent
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Click to download full resolution via product page

Caption: Workflow for threo-Ifenprodil hemitartrate stock solution preparation.

Simplified Signaling Pathway of NMDA Receptor
Inhibition by Ifenprodil
threo-Ifenprodil acts as an antagonist at the NMDA receptor, specifically targeting the GluN2B

subunit. The following diagram depicts a simplified representation of this interaction.
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Caption: Inhibition of NMDA receptor by threo-Ifenprodil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15616709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

